Cas no 320-21-8 (2-Nitro-4,6-bis(trifluoromethyl)aniline)

• Product Name: 2-Nitro-4,6-bis(trifluoromethyl)aniline
• CAS No: 320-21-8
• MF: C₈H₄F₆N₂O₂
• MW: 274.119982719421
• CID: 1029357
• PubChem ID: 53925128
• Update Time: 2025-04-24

2-Nitro-4,6-bis(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-4,6-bis(trifluoromethyl)aniline
• 2-Nitro-4,6-bis-trifluormethyl-anilin
• 2-nitro-4,6-bis-trifluoromethyl-aniline
• 4,2-Trifluormethyl-6-nitroanilin
• BS-49842
• INFTUELYTTXWBW-UHFFFAOYSA-N
• CS-0181586
• DTXSID00707724
• A875740
• SCHEMBL9173191
• 320-21-8
• 2,4-Bis(trifluoromethyl)-6-nitroaniline
• MFCD25962254

• MDL： MFCD25962254
• Inchi： 1S/C8H4F6N2O2/c9-7(10,11)3-1-4(8(12,13)14)6(15)5(2-3)16(17)18/h1-2H,15H2
• InChI Key： INFTUELYTTXWBW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1N)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 274.01800
• Monoisotopic Mass: 274.01769635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.84000
• LogP: 4.31900

Additional information on 2-Nitro-4,6-bis(trifluoromethyl)aniline

Professional Introduction to 2-Nitro-4,6-bis(trifluoromethyl)aniline (CAS No. 320-21-8)

2-Nitro-4,6-bis(trifluoromethyl)aniline, with the chemical formula C₉H₅F₆N₂O₂, is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number CAS No. 320-21-8, is characterized by its nitro and trifluoromethyl substituents, which contribute to its unique chemical properties and reactivity. The presence of these functional groups makes it a valuable intermediate in the synthesis of various high-value compounds, particularly in the development of novel therapeutic agents.

The significance of 2-Nitro-4,6-bis(trifluoromethyl)aniline lies in its versatility as a building block for more complex molecules. Its structure allows for further functionalization, enabling chemists to design and create compounds with tailored biological activities. In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. This has made them particularly attractive for drug discovery efforts aimed at improving therapeutic efficacy and reducing side effects.

One of the most compelling aspects of 2-Nitro-4,6-bis(trifluoromethyl)aniline is its role in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting various enzymatic pathways involved in diseases such as cancer, inflammation, and infectious disorders. The nitro group in its structure can be readily reduced to an amine, providing a convenient handle for further chemical modifications. Additionally, the electron-withdrawing nature of the nitro and trifluoromethyl groups enhances the reactivity of the aromatic ring, facilitating cross-coupling reactions that are crucial for constructing complex molecular architectures.

In the realm of medicinal chemistry, 2-Nitro-4,6-bis(trifluoromethyl)aniline has been explored as a precursor for kinase inhibitors, which are critical in cancer therapy. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By incorporating this compound into drug candidates, scientists aim to develop selective kinase inhibitors that can modulate these pathways effectively. Preliminary studies have shown promising results in vitro, demonstrating the potential of derivatives of 2-Nitro-4,6-bis(trifluoromethyl)aniline as potent inhibitors of specific kinases.

The agrochemical industry has also benefited from the use of 2-Nitro-4,6-bis(trifluoromethyl)aniline. Fluorinated aromatic compounds are known for their improved resistance to degradation by environmental factors, making them ideal candidates for developing more durable pesticides and herbicides. Researchers have synthesized various derivatives of this compound that exhibit enhanced activity against pests while maintaining low toxicity to non-target organisms. This aligns with the global push towards sustainable agricultural practices that minimize environmental impact.

The synthesis of 2-Nitro-4,6-bis(trifluoromethyl)aniline involves a multi-step process that requires careful optimization to achieve high yields and purity. Common synthetic routes include nitration of chlorobenzene derivatives followed by trifluoromethylation and subsequent reduction steps. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research applications. Techniques such as flow chemistry and catalytic processes have been particularly useful in improving reaction efficiency and reducing waste.

The safety profile of 2-Nitro-4,6-bis(trifluoromethyl)aniline is another critical consideration in its application. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure worker safety. Personal protective equipment (PPE), such as gloves and lab coats, should be used when handling this compound to prevent skin contact or inhalation of dust particles. Storage conditions should also be carefully controlled to prevent degradation or unintended reactions.

In conclusion, 2-Nitro-4,6-bis(trifluoromethyl)aniline (CAS No. 320-21-8) is a versatile intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new applications for fluorinated aromatic compounds, the importance of compounds like this one will only continue to grow.